Cas no 57987-77-6 (Isoquinoline,7,8-dichloro-1,2,3,4-tetrahydro-, hydrochloride (1:1))

• Product Name: Isoquinoline,7,8-dichloro-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• CAS No: 57987-77-6
• MF: C₉H₁₀Cl₃N
• MW: 238.541399478912
• CID: 369118
• PubChem ID: 123919
• Update Time: 2025-04-19

Isoquinoline,7,8-dichloro-1,2,3,4-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,7,8-dichloro-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 7,8-dichloro-1,2,3,4-tetrahydroisoquinolinium chloride
• 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline hydrochloride salt
• SK&F 64139
• DTXSID10973559
• 57987-77-6
• 7,8-dichlorotetrahydroisoquinoline hydrochloride
• UNII-B4GC42360M
• ISOQUINOLINE, 7,8-DICHLORO-1,2,3,4-TETRAHYDRO-, HYDROCHLORIDE (1:1)
• CS-0099424
• EN300-299966
• MPGYNUDLCXDURR-UHFFFAOYSA-N
• FT-0708881
• SKF-64139
• E81188
• EINECS 261-064-5
• Q27274357
• CHEMBL541797
• 7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• AS-83134
• SCHEMBL11211829
• 7,8-dichloro-1,2,3,4-tetra-hydroisoquinoline hydrochloride
• 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• B4GC42360M
• DA-04696

• Inchi： 1S/C9H9Cl2N.ClH/c10-8-2-1-6-3-4-12-5-7(6)9(8)11;/h1-2,12H,3-5H2;1H
• InChI Key： MPGYNUDLCXDURR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CNCC2)Cl.Cl

Computed Properties

• Exact Mass: 236.98800
• Monoisotopic Mass: 236.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 310.7°Cat760mmHg
• Flash Point: 141.7°C
• PSA: 16.61000
• LogP: 0.18610